Cas no 1172722-76-7 (N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 1172722-76-7
• MF: C₁₈H₂₀N₆O₅S
• MW: 432.453601837158
• CID: 5947945
• PubChem ID: 25818777
• Update Time: 2025-09-28

N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• N-[5-(2,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• N-[5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-(morpholine-4-sulfonyl)benzamide
• 1172722-76-7
• AKOS024495047
• F5074-0027
• N-(5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-4-(morpholinosulfonyl)benzamide

• Inchi： 1S/C18H20N6O5S/c1-12-11-15(23(2)22-12)17-20-21-18(29-17)19-16(25)13-3-5-14(6-4-13)30(26,27)24-7-9-28-10-8-24/h3-6,11H,7-10H2,1-2H3,(H,19,21,25)
• InChI Key： PVLOIOYKOITGSC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(C)=NN2C)O1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 432.12158893g/mol
• Monoisotopic Mass: 432.12158893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-(5-(1,3-Dimethyl-1H-Pyrazol-5-Yl)-1,3,4-Oxadiazol-2-Yl)-4-(Morpholine-4-Sulfonyl)Benzamide (CAS No. 1172722-76-7)

The compound N-(5-(1,3-Dimethyl-1H-Pyrazol-5-Yl)-1,3,4-Oxadiazol-2-Yl)-4-(Morpholine-4-Sulfonyl)Benzamide (hereafter referred to as Compound X) is a structurally complex organic molecule with a unique hybrid scaffold combining pyrazole, 1,3,4-oxadiazole, and morpholine moieties. Its CAS number 1172722-76-7 identifies it as a novel entity in the field of medicinal chemistry and pharmaceutical development. The integration of these heterocyclic frameworks provides a versatile platform for modulating biological activity through targeted interactions with specific protein targets.

At the core of Compound X is the pyrazole ring, a five-membered heterocycle containing two nitrogen atoms. The substitution pattern—specifically the dimethyl groups at positions 1 and 3—enhances the lipophilicity and stability of the pyrazole moiety while influencing its electronic properties. This structural feature is critical for optimizing interactions with enzyme active sites or receptor binding pockets. The pyrazole ring has been extensively studied in drug discovery for its ability to act as a bioisostere for carboxylic acid groups in enzyme inhibitors.

The 1,3,4-Oxadiazole ring serves as a key pharmacophore in this molecule. This five-membered ring contains two oxygen atoms and one nitrogen atom arranged in a 1:3:4 configuration. The oxadiazole scaffold is renowned for its high thermal stability and low toxicity profile compared to other heterocyclic systems like thiadiazoles or triazoles. In Compound X, the oxadiazole ring acts as a linker between the pyrazole and benzamide moieties, facilitating conformational flexibility while maintaining structural rigidity essential for receptor binding.

The morpholine sulfonyl group at position 4 of the benzamide core introduces additional functional versatility. Morpholine derivatives are well-established in pharmaceutical chemistry due to their ability to form hydrogen bonds with polar residues in protein targets. The sulfonylation at position 4 enhances water solubility while introducing an electrophilic center that can participate in covalent interactions with cysteine residues in target proteins—a mechanism increasingly exploited in modern drug design.

Recent studies have highlighted the potential of compounds containing both pyrazole and oxadiazole moieties as dual-action agents targeting multiple signaling pathways simultaneously. For instance, research published in *Journal of Medicinal Chemistry* (Vol. 96) demonstrated that similar hybrid structures exhibit enhanced potency against kinases involved in cancer progression compared to single-moiety analogs. This suggests that Compound X may represent an innovative approach to multi-target drug design.

The synthetic pathway for Compound X likely involves sequential coupling reactions between pre-formed pyrazole and oxadiazole intermediates followed by sulfonamide formation on the benzamide scaffold. Advanced synthetic techniques such as microwave-assisted synthesis or flow chemistry could be employed to optimize yield and purity while minimizing side reactions—a critical consideration given the complexity of its molecular architecture.

From a pharmacological perspective, compounds with similar structural motifs have shown promise as anti-inflammatory agents through inhibition of cyclooxygenase (COX) enzymes or modulation of nuclear factor-kappa B (NF-kB) signaling pathways. The presence of both electron-donating dimethyl groups and electron-withdrawing sulfonyl moieties creates an optimal balance between hydrophobicity and polarity necessary for effective membrane permeability without compromising aqueous solubility requirements.

In the context of current research trends (as reported in *Nature Reviews Drug Discovery*, Vol. 22), there is growing interest in developing drugs that target protein-protein interactions (PPIs). The multifunctional nature of Compound X, particularly its ability to form multiple hydrogen bonds through both amide and sulfonyl groups, makes it an attractive candidate for PPI modulation strategies currently being explored by leading pharmaceutical companies.

Computational studies using molecular docking simulations have revealed that molecules containing morpholine sulfonyl groups exhibit favorable binding affinities toward G-protein coupled receptors (GPCRs), which represent one of the most important families of drug targets today. These findings suggest that further investigation into the GPCR-targeting potential of Compound X could yield valuable insights into novel therapeutic applications.

The development pipeline for such complex molecules typically involves rigorous ADME/Tox profiling early in preclinical stages. Given its hybrid structure combining multiple pharmacophoric elements from different chemical classes—including nonsteroidal anti-inflammatory drugs (NSAIDs), antifungal agents like fluconazole (which contains a similar pyrazole scaffold), and sulfonamide antibiotics—the safety profile will need careful evaluation across multiple organ systems.

Emerging data from high-throughput screening campaigns indicate that compounds featuring both pyrazole and oxadiazole rings demonstrate improved selectivity profiles compared to traditional single-moiety drugs—a critical factor when developing therapeutics for chronic conditions where long-term use is anticipated without significant adverse effects on healthy tissues.

In terms of intellectual property landscape analysis conducted by patent offices worldwide during Q3 2024 filings review period shows increasing patent activity related to hybrid heterocyclic compounds containing morpholine-sulfonamide linkages specifically within oncology indications suggesting strong commercial interest from major pharmaceutical players seeking next-generation therapeutics addressing current unmet medical needs particularly within solid tumor treatment areas where existing options remain limited despite recent advances made through immunotherapy approaches over past decade